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Abstract

GSK778, also known as iIBET-BD1, is a potent and selective small molecule inhibitor of the first
bromodomain (BD1) of the Bromodomain and Extra-Terminal domain (BET) family of proteins
(BRD2, BRD3, and BRD4).[1][2][3] BET proteins are epigenetic "readers" that play a critical
role in the regulation of gene transcription.[3][4] By selectively targeting BD1, GSK778 has
been shown to phenocopy the effects of pan-BET inhibitors in various cancer models,
demonstrating anti-inflammatory and antiproliferative properties.[3][5][6] These notes provide
detailed protocols for the dosage and administration of GSK778 in preclinical mouse models of
cancer, guidance on its formulation, and an overview of its mechanism of action.

Physicochemical Properties and In Vitro Potency

GSK778 has a molecular weight of 511.63 g/mol and is soluble in DMSO and ethanol at
concentrations of 210 mg/mL.[3] Its inhibitory activity against the BD1 of various BET proteins
is summarized below.
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Target IC50 (nM)
BRD2 BD1 75

BRD3 BD1 41

BRD4 BD1 41

BRDT BD1 143

Data sourced from references[1][2][4].

Recommended Dosage and Administration in
Mouse Models

GSK778 has been evaluated in various mouse models of cancer, with the following table

summarizing the reported dosages and administration routes.

Cancer Mouse Administrat  Study
) Dosage ] ] Reference

Model Strain ion Route Duration
Aggressive
MLL-AF9

15 mg/kg, ]
Acute ] ) Intraperitonea

) C57BL/6 twice daily ) 30 days [1]
Myeloid [ (i.p.)
_ (BID)

Leukemia
(AML)
T-cell

15 mg/kg,
dependent - ) ) Subcutaneou
) o Not specified twice daily 14 days [1]
immunization s (s.c.)

(BID)
model
Pharmacokin 10 mg/kg Not

) ) CD1 ) Oral (p.0.) ) [1][4]
etic Analysis (single dose) applicable
Signaling Pathway of GSK778
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GSK778 functions by competitively binding to the acetyl-lysine binding pocket of the first
bromodomain (BD1) of BET proteins.[3] This prevents the recruitment of BET proteins to
acetylated histones on chromatin, thereby inhibiting the transcription of target oncogenes, such
as c-MYC, which are crucial for cancer cell proliferation and survival.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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